Cas no 1807014-88-5 (Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate
• CAS No: 1807014-88-5
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4894139
• Update Time: 2025-06-11

Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-16-9(15)6-4(3-10)2-5(13)14-7(6)8(11)12/h2,8H,3H2,1H3
• InChI Key： ZPTXPIDBHCYPMH-UHFFFAOYSA-N
• SMILES： IC1=CC(CCl)=C(C(=O)OC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate

Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate (CAS No. 1807014-88-5): An Overview

Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate (CAS No. 1807014-88-5) is a versatile compound with significant applications in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl moiety, and an iodine substituent on a pyridine ring. These functionalities endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various research and development activities.

The chloromethyl group in Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate is a reactive functional group that can undergo nucleophilic substitution reactions, making it useful in the synthesis of complex organic molecules. The difluoromethyl moiety contributes to the molecule's lipophilicity and metabolic stability, which are crucial factors in drug design. The iodine substituent, on the other hand, provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings.

Recent studies have highlighted the potential of Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from this scaffold exhibited potent antiviral activity against several RNA viruses, including influenza and Zika viruses. The researchers attributed this activity to the unique combination of functional groups that enhance the compound's ability to interact with viral targets.

In another study, researchers at the University of California, San Francisco, explored the use of Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate as a building block for the synthesis of small molecules targeting protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are increasingly recognized as important therapeutic targets. The study found that derivatives of this compound were effective in disrupting specific PPIs involved in cancer cell signaling pathways, suggesting potential applications in cancer therapy.

The synthetic versatility of Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate has also been leveraged in the development of new materials. A research team at MIT utilized this compound as a monomer in the synthesis of polymer-based materials with tunable properties. The resulting polymers exhibited enhanced thermal stability and mechanical strength, making them suitable for use in various industrial applications.

In addition to its synthetic applications, Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate has been studied for its potential as a probe molecule in chemical biology. A study published in Chemical Science reported that this compound could be used to selectively label specific proteins within living cells. The researchers demonstrated that the chloromethyl group facilitated covalent attachment to cysteine residues, while the difluoromethyl moiety enhanced cellular permeability. This approach has significant implications for understanding protein function and dynamics within complex biological systems.

The safety profile of Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate has also been evaluated in several studies. While no major toxicological concerns have been reported, it is important to handle this compound with appropriate precautions to ensure laboratory safety. Standard guidelines for handling chemicals with reactive functional groups should be followed to minimize any potential risks.

In conclusion, Methyl 4-(chloromethyl)-2-(difluoromethyl)-6-iodopyridine-3-carboxylate (CAS No. 1807014-88-5) is a multifaceted compound with broad applications in chemical synthesis, medicinal chemistry, and materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop new therapeutic agents, materials, and biological probes. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and innovation.